Cas no 1190313-32-6 (3-Chloro-6-Methoxy-5-azaindole)

• Product Name: 3-Chloro-6-Methoxy-5-azaindole
• CAS No: 1190313-32-6
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD12963244
• CID: 4562132
• Update Time: 2025-06-08

3-Chloro-6-Methoxy-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-Methoxy-5-azaindole
• 1H-Pyrrolo[3,2-c]pyridine, 3-chloro-6-methoxy-

• MDL： MFCD12963244
• Inchi： 1S/C8H7ClN2O/c1-12-8-2-7-5(3-11-8)6(9)4-10-7/h2-4,10H,1H3
• InChI Key： NHDZTXRCSDXJDV-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC2NC=C(Cl)C1=2

Additional information on 3-Chloro-6-Methoxy-5-azaindole

Recent Advances in the Study of 3-Chloro-6-Methoxy-5-azaindole (CAS: 1190313-32-6)

3-Chloro-6-Methoxy-5-azaindole (CAS: 1190313-32-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique azaindole scaffold, has been the subject of recent studies focusing on its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have explored the synthetic pathways for 3-Chloro-6-Methoxy-5-azaindole, with a particular emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the azaindole core with high regioselectivity. These advancements in synthesis are critical for enabling large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, 3-Chloro-6-Methoxy-5-azaindole has demonstrated promising results as a kinase inhibitor. Preliminary in vitro studies indicate that the compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The chloro and methoxy substituents on the azaindole ring are believed to play a key role in enhancing binding affinity and selectivity, making this compound a valuable candidate for further drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 3-Chloro-6-Methoxy-5-azaindole and its target kinases. These studies suggest that the compound's unique structural features contribute to its ability to occupy the ATP-binding pocket of kinases, thereby inhibiting their activity. Such findings are instrumental in guiding the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

The therapeutic potential of 3-Chloro-6-Methoxy-5-azaindole extends beyond oncology. Recent investigations have explored its application in neurodegenerative diseases, where kinase dysregulation is a known pathological mechanism. Early-stage animal models have shown that the compound can cross the blood-brain barrier and exert neuroprotective effects, paving the way for future studies in this area.

In conclusion, 3-Chloro-6-Methoxy-5-azaindole (CAS: 1190313-32-6) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its potent and selective biological activity, positions it as a valuable tool for drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.